5-Aminolevulinic acid hydrochloride 5-Aminolevulinic acid hydrochloride 5-aminolevulinic acid hydrochloride is a hydrochloride that is the monohydrochloride of 5-aminolevulinic acid. It is metabolised to protoporphyrin IX, a photoactive compound which accumulates in the skin. Used in combination with blue light illumination for the treatment of minimally to moderately thick actinic keratosis of the face or scalp. It has a role as an antineoplastic agent, a photosensitizing agent, a dermatologic drug and a prodrug. It contains a 5-ammoniolevulinic acid.
Aminolevulinic Acid Hydrochloride is the hydrochloride salt form of aminolevulinic acid, an aminoketone, used for local photosensitizing therapy. Aminolevulinic acid (ALA) is a metabolic pro-drug that is converted into the photosensitizer protoporphyrin IX (PpIX), which accumulates intracellularly. Upon exposure to light of appropriate wavelength (red, or blue), PpIX catalyzes oxygen to singlet oxygen, an intracellular toxin, which can further react to form superoxide and hydroxyl radicals. This leads to cellular cytotoxic effects.
A compound produced from succinyl-CoA and GLYCINE as an intermediate in heme synthesis. It is used as a PHOTOCHEMOTHERAPY for actinic KERATOSIS.
See also: Aminolevulinic Acid (has active moiety).
Brand Name: Vulcanchem
CAS No.: 5451-09-2
VCID: VC20741952
InChI: InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
SMILES: C(CC(=O)O)C(=O)CN.Cl
Molecular Formula: C5H10ClNO3
Molecular Weight: 167.59 g/mol

5-Aminolevulinic acid hydrochloride

CAS No.: 5451-09-2

VCID: VC20741952

Molecular Formula: C5H10ClNO3

Molecular Weight: 167.59 g/mol

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5-Aminolevulinic acid hydrochloride - 5451-09-2

Description 5-aminolevulinic acid hydrochloride is a hydrochloride that is the monohydrochloride of 5-aminolevulinic acid. It is metabolised to protoporphyrin IX, a photoactive compound which accumulates in the skin. Used in combination with blue light illumination for the treatment of minimally to moderately thick actinic keratosis of the face or scalp. It has a role as an antineoplastic agent, a photosensitizing agent, a dermatologic drug and a prodrug. It contains a 5-ammoniolevulinic acid.
Aminolevulinic Acid Hydrochloride is the hydrochloride salt form of aminolevulinic acid, an aminoketone, used for local photosensitizing therapy. Aminolevulinic acid (ALA) is a metabolic pro-drug that is converted into the photosensitizer protoporphyrin IX (PpIX), which accumulates intracellularly. Upon exposure to light of appropriate wavelength (red, or blue), PpIX catalyzes oxygen to singlet oxygen, an intracellular toxin, which can further react to form superoxide and hydroxyl radicals. This leads to cellular cytotoxic effects.
A compound produced from succinyl-CoA and GLYCINE as an intermediate in heme synthesis. It is used as a PHOTOCHEMOTHERAPY for actinic KERATOSIS.
See also: Aminolevulinic Acid (has active moiety).
CAS No. 5451-09-2
Product Name 5-Aminolevulinic acid hydrochloride
Molecular Formula C5H10ClNO3
Molecular Weight 167.59 g/mol
IUPAC Name 5-amino-4-oxopentanoic acid;hydrochloride
Standard InChI InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
Standard InChIKey ZLHFONARZHCSET-UHFFFAOYSA-N
SMILES C(CC(=O)O)C(=O)CN.Cl
Canonical SMILES C(CC(=O)O)C(=O)CN.Cl
Appearance Assay:≥98%A crystalline solid
Synonyms 5 Aminolaevulinate
5 Aminolevulinate
5-Aminolaevulinate
5-Aminolevulinate
Acid Hydrochloride, Aminolevulinic
Acid, Aminolevulinic
Acid, Delta-Aminolevulinic
Aminolevulinic Acid
Aminolevulinic Acid Hydrochloride
Delta Aminolevulinic Acid
Delta-Aminolevulinic Acid
Hydrochloride, Aminolevulinic Acid
Levulan
PubChem Compound 123608
Last Modified Sep 13 2023

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